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Compound of Interest
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Compound Name:
formylphenyl)carbamate

Cat. No.: B112115

An In-Depth Technical Guide to the Hazards and Safety Precautions for tert-Butyl (3-
formylphenyl)carbamate

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the hazards, risk mitigation strategies, and
emergency procedures associated with tert-Butyl (3-formylphenyl)carbamate (CAS No.
176980-36-2). Designed for researchers, chemists, and drug development professionals, this
document moves beyond mere procedural lists to explain the scientific rationale behind each
safety recommendation, ensuring a culture of informed caution in the laboratory.

Chemical and Toxicological Profile

tert-Butyl (3-formylphenyl)carbamate is a bifunctional organic compound featuring a Boc-
protected amine and a benzaldehyde group. This structure makes it a valuable intermediate in
medicinal chemistry and organic synthesis. However, the presence of the carbamate functional
group warrants a careful toxicological assessment.

Mechanism of Toxicity: The Carbamate Class

While specific toxicological studies on tert-Butyl (3-formylphenyl)carbamate are not
extensively published, its classification as a carbamate provides a strong basis for
understanding its potential mechanism of action. Carbamates, as a class, are known to be
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reversible inhibitors of the acetylcholinesterase (AChE) enzyme.[1][2] AChE is critical for
breaking down the neurotransmitter acetylcholine at nerve synapses. Inhibition of AChE leads
to an accumulation of acetylcholine, resulting in overstimulation of muscarinic and nicotinic
receptors throughout the nervous system.[1][2]

This overstimulation can lead to a cholinergic crisis, with symptoms often remembered by the
mnemonic DUMBBELS (Defecation, Urination, Miosis, Bronchospasm/Bronchorrhea, Emesis,
Lacrimation, Salivation) or SLUDGE (Salivation, Lacrimation, Urination, Defecation,
Gastrointestinal distress, Emesis).[1][2] Although carbamate binding to AChE is reversible and
typically results in less severe and shorter-lived toxicity than organophosphates, the potential
for acute toxicity, especially via ingestion, is significant.[1]

Physical and Chemical Properties

Property Value Source
CAS Number 176980-36-2 [3]
Molecular Formula C12H15NOs

Molecular Weight 221.25 g/mol

Physical Form Solid [3]
Appearance Off-white solid [4]

Hazard Identification and Risk Assessment

A critical step before handling any chemical is a thorough risk assessment. For tert-Butyl (3-
formylphenyl)carbamate, this is complicated by conflicting hazard classifications from various
suppliers. This discrepancy underscores the importance of adopting a conservative safety
posture that accounts for the highest potential risk.

GHS Classification Summary

The Globally Harmonized System (GHS) classifications provided by different suppliers show
significant variation, particularly regarding acute oral toxicity.
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Supplier Data Signal Word

Pictogram(s)

Hazard
Statement(s)

Source A Danger

H301: Toxic if

swallowed

Source B Warning

H302: Harmful if
swallowedH315:
Causes skin
irritationH319: Causes
serious eye
irritationH332: Harmful
if inhaledH335: May
cause respiratory

irritation

Source A:; Source B:[3]

Expert Insight: The presence of a "Danger" signal word with an H301 classification from any

reputable supplier must be taken as the guiding principle for risk assessment. This indicates a

high potential for acute toxicity upon ingestion. The additional hazards identified in Source B

(irritation, inhalation toxicity) should be incorporated into a comprehensive safety plan.

The Risk Assessment Workflow

A self-validating safety protocol begins with a dynamic risk assessment. This is not a one-time

checklist but a continuous process of evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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